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Compound of Interest

Compound Name: Boc-Cys(Npys)-OH

Cat. No.: B558590

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for Na-
Boc-S-(3-nitro-2-pyridylthio)-L-cysteine, commonly known as Boc-Cys(Npys)-OH. The
information presented is intended to support laboratory safety and ensure the proper use of this
reagent in research and development settings, particularly in the field of peptide synthesis.

Chemical and Physical Properties

Boc-Cys(Npys)-OH is a cysteine derivative utilized in peptide synthesis.[1][2] Its key function
is to introduce a protected cysteine residue that can be selectively deprotected for disulfide
bond formation. The following table summarizes its main physical and chemical properties.
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Property Value
Na-Boc-S-(3-nitro-2-pyridylthio)-L-cysteine, Boc-
Synonyms
L-Cys(NPys)-OH, BCNP
CAS Number 76880-29-0[1][3][4]

Molecular Formula

C13H17N306S2[4][5]

Molecular Weight 375.42 g/mol [4][5]
Appearance Solid

Melting Point ~160 °C (decomposes)[6]
Boiling Point 553.9 £ 50.0 °C at 760 mmHg
Density 1.4+0.1 g/lcm?3

Optical Activity

[0]20/D -94+5°, ¢ = 1% in methanol[6]

Safety and Hazard Information

While comprehensive toxicological data for Boc-Cys(Npys)-OH is not fully detailed in publicly

available safety data sheets, the available information indicates the need for careful handling.

The compound is classified with a Water Hazard Class (WGK) of 3, signifying it is severely

hazardous to water.[6]
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Hazard Information Details

Not explicitly provided in available public data.
GHS Hazard Statements Standard precautions for handling laboratory

chemicals should be followed.

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.P271: Use only
Precautionary Statements outdoors or in a well-ventilated area.P280: Wear

protective gloves/protective clothing/eye

protection/face protection.

Storage Class 13 - Non-Combustible Solids[6]

Water Hazard Class (WGK) 3 - Severely hazardous to water[6]

Handling and Storage Precautions

Proper handling and storage are crucial to maintain the integrity of Boc-Cys(Npys)-OH and to
ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE): The following personal protective equipment is
recommended when handling Boc-Cys(Npys)-OH:[6]

Eye Protection: Safety glasses with side-shields or goggles.

Hand Protection: Compatible chemical-resistant gloves.

Respiratory Protection: A NIOSH-approved N95 dust mask or higher-level respirator should
be used when handling the powder form to avoid inhalation.

Skin and Body Protection: A laboratory coat should be worn.

Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Recommended storage temperature is 4°C, under a nitrogen atmosphere.[5]
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The following diagram illustrates the general workflow for the safe handling of Boc-Cys(Npys)-
OH in a laboratory setting.

Safe Handling Workflow for Boc-Cys(Npys)-OH

Preparation

Assess Risks & Review SDS

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, N95 Mask)

;

Prepare Well-Ventilated Work Area
(e.g., Fume Hood)

Handling

Weigh Solid Compound

:

Dissolve in Appropriate Solvent

Post-Handling

Clean Work Area

Dispose of Waste Properly

Doff and Dispose/Clean PPE

Wash Hands Thoroughly
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Caption: General workflow for the safe handling of Boc-Cys(Npys)-OH.

Emergency Procedures

In the event of an emergency, follow these procedures.

Emergency Situation First-Aid Measures

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.

Get medical aid. Flush skin with plenty of water
Skin Contact for at least 15 minutes while removing

contaminated clothing and shoes.

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation
respiration. If breathing is difficult, give oxygen.
Get medical aid.
Do NOT induce vomiting. If victim is conscious
and alert, give 2-4 cupfuls of milk or water.
Ingestion Never give anything by mouth to an

unconscious person. Get medical aid

immediately.

Spill Response:

In the case of a spill, the following procedure should be followed.
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Spill Response for Boc-Cys(Npys)-OH

Evacuate Immediate Area

;

Assess Spill Size and Hazard

;

Follow Cleanup Procedure Contact Environmental Health & Safety

J

Don Appropriate PPE for Spill

;

Contain Spill with Inert Material

l

Carefully Collect Spilled Material

;

Place in a Labeled, Sealed Container for Disposal

;

Decontaminate Spill Area

Click to download full resolution via product page

Caption: Decision and action workflow for a Boc-Cys(Npys)-OH spill.
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Experimental Protocols

Boc-Cys(Npys)-OH is frequently used in solid-phase peptide synthesis (SPPS). The following
is a general protocol for its use in coupling to a resin-bound peptide.

Materials:

Peptidyl resin

Boc-Cys(Npys)-OH

Coupling agent (e.g., HATU)

Base (e.g., DIEA)

Solvent (e.g., NMP)

Washing solvents (e.g., DCM, NMP)

Procedure:

e Wash the peptidyl resin with NMP.

Prepare a solution of Boc-Cys(Npys)-OH, HATU, and DIEA in NMP.

Add the coupling solution to the resin.

Allow the reaction to proceed with agitation for a specified time (e.g., 4 hours).

Drain the reactor and wash the resin with DCM and NMP to remove excess reagents.

The following diagram illustrates the experimental workflow for the coupling of Boc-Cys(Npys)-
OH in SPPS.
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Experimental Workflow: SPPS Coupling of Boc-Cys(Npys)-OH

Wash Peptidyl Resin with NMP

l

Prepare Coupling Solution:
Boc-Cys(Npys)-OH + HATU + DIEA in NMP

l

Add Coupling Solution to Resin

l

Agitate for 4 Hours

l

Drain and Wash Resin
(DCM and NMP)

Click to download full resolution via product page

Caption: Step-by-step workflow for the coupling of Boc-Cys(Npys)-OH in SPPS.
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Disclaimer: This document is intended for informational purposes only and is not a substitute
for a formal Safety Data Sheet (SDS). Always consult the SDS provided by the supplier before
handling any chemical. All laboratory work should be conducted by trained professionals in a
suitably equipped facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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